4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide
Overview
Description
4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide, also known as HMN-176, is a synthetic compound that has shown potential as an anticancer agent. Its chemical structure contains a quinoline ring system, which is a common feature in many drugs that exhibit antitumor activity.
Mechanism of Action
The exact mechanism of action of 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide is not fully understood, but it is believed to work by inhibiting the activity of topoisomerase I, an enzyme that is involved in DNA replication and repair. By inhibiting this enzyme, 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide can cause DNA damage and ultimately lead to cell death.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide has also been shown to have other biochemical and physiological effects. It has been found to inhibit the growth of bacteria and fungi, as well as to have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide in lab experiments is its high potency against cancer cells. This allows for lower concentrations of the compound to be used, which can reduce the risk of toxicity to healthy cells. However, one limitation is that 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide is not water-soluble, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide. One area of interest is its potential use in combination with other chemotherapeutic agents to increase its efficacy. Another area of research is the development of more water-soluble derivatives of 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide to improve its administration in experimental settings. Additionally, further studies are needed to fully understand the mechanism of action of 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide and to identify any potential side effects or toxicity concerns.
Synthesis Methods
4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide can be synthesized using a multi-step process starting from 3-methoxyaniline. The first step involves the reaction of 3-methoxyaniline with propionyl chloride to form N-(3-methoxyphenyl)propionamide. This intermediate is then reacted with 2-chloro-4-hydroxyquinoline to form the quinoline ring system. Finally, the resulting compound is treated with propionic anhydride to form 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide.
Scientific Research Applications
4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide has been extensively studied for its potential use as an anticancer agent. It has shown promising results in preclinical trials against various types of cancer, including breast, lung, and colon cancer. 4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide has also been shown to be effective against cancer cells that have developed resistance to other chemotherapeutic agents.
properties
IUPAC Name |
4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propylquinoline-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O4/c1-3-11-22-16-10-5-4-9-15(16)18(23)17(20(22)25)19(24)21-13-7-6-8-14(12-13)26-2/h4-10,12,23H,3,11H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMYJYHMURAWXTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC(=CC=C3)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydroxy-N-(3-methoxyphenyl)-2-oxo-1-propyl-1,2-dihydroquinoline-3-carboxamide | |
CAS RN |
303093-38-1 |
Source
|
| Record name | 4-HYDROXY-N-(3-METHOXYPHENYL)-2-OXO-1-PROPYL-1,2-DIHYDRO-3-QUINOLINECARBOXAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-amino-4-hydroxy-2-oxo-9-phenyl-1,2-dihydropyrido[2',3':4,5]thieno[2,3-b]pyridine-8-carbonitrile](/img/structure/B5913304.png)
![N-[2-(aminocarbonyl)phenyl]-4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxamide](/img/structure/B5913323.png)
![2-(benzylthio)[1,3]thiazolo[4,5-b]pyridine-5,7-diol](/img/structure/B5913331.png)
